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Compound of Interest

Compound Name: Cyanoguanidine-15N4

Cat. No.: B562668

For researchers, scientists, and drug development professionals, ensuring a safe and efficient
laboratory environment is paramount. This guide provides essential safety and logistical
information for the handling of Cyanoguanidine-15N4, a stable isotopically labeled compound.
Adherence to these procedures will minimize risk and ensure the integrity of your research.

Immediate Safety and Handling Protocols

Cyanoguanidine-15N4, while not classified as a hazardous substance, requires careful
handling to maintain a safe laboratory environment and prevent contamination.[1] The primary
hazards are associated with inhalation of dust and direct contact with skin and eyes.[2][3]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling
Cyanoguanidine-15N4:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3][4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
Nitrile gloves are recommended. A lab coat or gown should be worn to protect personal
clothing.

o Respiratory Protection: In situations where dust may be generated, a NIOSH-approved
respirator is required. Ensure adequate ventilation, such as working within a chemical fume
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hood, to minimize the potential for inhalation.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Cyanoguanidine-15N4 is crucial for both safety and

experimental accuracy.

Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean
and uncluttered. Assemble all necessary equipment and reagents.

Weighing and Transfer: To minimize dust generation, handle the solid compound with care.
Use a spatula for transfers. If possible, weigh the compound in a fume hood or a ventilated
balance enclosure.

In Case of a Spill: Should a spill occur, sweep up the solid material and place it into a
suitable, sealed container for disposal. Avoid generating dust. The spill area should then be
cleaned with soap and water.

Personal Hygiene: After handling, wash hands thoroughly with soap and water. Remove and
launder any contaminated clothing before reuse.

Disposal Plan: Managing Cyanoguanidine-15N4
Waste

As Cyanoguanidine-15N4 contains a stable isotope (Nitrogen-15), no special precautions for

radioactivity are necessary. The disposal procedures are the same as for unlabeled

cyanoguanidine.

Waste Segregation: All waste containing Cyanoguanidine-15N4, including contaminated
consumables (e.g., weigh boats, gloves, paper towels), should be collected in a designated,
clearly labeled hazardous waste container. Do not mix with other waste streams.

Containerization: Use a chemically compatible, sealable container for waste accumulation.
Ensure the container is kept closed except when adding waste.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "Cyanoguanidine-15N4".
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» Disposal Request: Once the container is full, or if it has been in storage for an extended
period, arrange for disposal through your institution's Environmental Health and Safety
(EHS) office. Follow all local, state, and federal regulations for chemical waste disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for Cyanoguanidine.

Property Value Reference
Molecular Weight 84.08 g/mol

Melting Point 208 - 211 °C (406.4 - 411.8 °F)

Solubility in Water 32 g/Lat20°C

Oral LD50 (Rat) >7,000 mg/kg

Experimental Workflow: Synthesis of Metformin
Hydrochloride

Cyanoguanidine is a key starting material in the synthesis of the widely used anti-diabetic drug,
metformin. The following diagram illustrates a typical laboratory-scale synthesis.
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Fig. 1: Workflow for the synthesis of Metformin-15N4 HCI.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b562668?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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